beta-Allyl-beta-methylphenethyl alcohol

• CAS No.: 82461-15-2
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 2-methyl-2-phenylpent-4-en-1-ol
• InChI: InChI=1S/C12H16O/c1-3-9-12(2,10-13)11-7-5-4-6-8-11/h3-8,13H,1,9-10H2,2H3
• InChI Key: STSNKLAYQBTGNG-UHFFFAOYSA-N
• Canonical SMILES: CC(CC=C)(CO)C1=CC=CC=C1

Description

Beta-Allyl-beta-methylphenethyl alcohol is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-methyl-2-phenylpent-4-enal (4.6 g, 26.4 mmol) in 100 mL of THF was added of lithium aluminum hydride (LAH) (2.6 g, 68.51 mmol) in several portions. The mixture stirred for 3 hours at room temperature and was then refluxed for 2 hours. The reaction was monitored by TLC with ethyl acetate-hexanes (1:9) indicating a new more polar product. The reaction was cooled and the excess LAH was cautiously quenched with water dropwise. The mixture was then diluted with 1N aqueous HCl and extracted with 100 mL of hexanes and two 100 mL portions of ethyl acetate. The combined organic layers were washed with 50 mL of 1 N aqueous HCl, two 50 mL portions of brine, two 50 mL portions of saturated aqueous sodium bicarbonate, 50 mL of brine, dried over magnesium sulfate, filtered, and concentrated in vacuo. The crude material was chromatographed on silica gel using hexanes to load the sample and then eluting with 1% to 15% ethyl acetate-hexanes to afford 3.2 g (68.8) of 2-methyl-2-phenylpent-4-en-1-ol.

Synthesis routes and methods II

Procedure details

Following the procedure of part (a) of Example I a 400 g sample of 2-methyl-2-phenyl-4-pentenal was reduced with 30 g of lithium aluminum hydride in 1200 ml of anhydrous ether. Usual workup and distillation afforded 386 g (96% yield) of the desired 2-methyl-2-phenyl-4-penten-1-ol (bp 112°-114° C./0.5 mm Hg) with a purity of 97%.